Cas no 161401-82-7 (Z-VAD-FMK)

Z-VAD-FMK structure
Product name:Z-VAD-FMK
CAS No:161401-82-7
MF:C21H28FN3O7
MW:453.461329460144
MDL:MFCD03452883
CID:197483
PubChem ID:5497171
Z-VAD-FMK Chemical and Physical Properties
Names and Identifiers
-
- L-Alaninamide,N-[(phenylmethoxy)carbonyl]-L-valyl-N-[(1S)-1-(carboxymethyl)-3-fluoro-2-oxopropyl]-
- (3S)-5-fluoro-3-[[(2S)-2-[[(2S)-3-methyl-2-(phenylmethoxycarbonylamino)butanoyl]amino]propanoyl]amino]-4-oxopentanoic acid
- AST1306 tosilate
- Z-VAD(OH)-FMK
- Z-VAD-FMK
- N-[(benzyloxy)carbonyl]-L-valyl-N-[(2S)-1-carboxy-4-fluoro-3-oxobutan-2-yl]-L-alaninamide
- Z-VAL-ALA-ASP-(OH)-FLUOROMETHYL KETONE
- Z-VAD-FMK, Free Acid
- Z-VAD-FMK (Caspase Inhibitor VI)
- Carbobenzyloxy-Val-Ala-Asp-alpha-fluoromethylketone
- L-Alaninamide, N-[(phenylmethoxy)carbonyl]-L-valyl-N-[1-(carboxymethyl)-3-fluoro-2-oxopropyl]-, (S)-
- L-Alaninamide, N-[(phenylmethoxy)carbonyl]-L-valyl-N-[(1S)-1-(carboxymethyl)-3-fluoro-2-oxopropyl]- (9ci)
- MFCD03452883
- Caspase Inhibitor VI
- AKOS032945169
- benzyloxycarbonyl-Val-Ala-Asp-fluoromethyl-ketone
- benzyloxycarbonyl-Val-Ala-Asp fluoromethylketone
- Z-Val-Ala-Asp-CH2F
- Z-Val-Ala-Asp-fluoromethyl-ketone
- N-benzyloxycarbonyl-Val-Ala-Asp-fluoromethyl-ketone
- NS00071774
- N-benzyloxycarbonyl-Val-Ala-Asp-fluoromethylketone
- NCGC00388311-01
- Z-VAD
- N-benzyloxycarbonyl-Val-Ala-Asp-fluoromethyl ketone
- benzyloxycarbonyl-Val-Ala-Asp-fluoromethylketone
- MS-28244
- (5S,8S,11S)-11-(2-Fluoroacetyl)-5-isopropyl-8-methyl-3,6,9-trioxo-1-phenyl-2-oxa-4,7,10-triazatridecan-13-oicacid
- DB07744
- DTXSID20420584
- N-[(Benzyloxy)carbonyl]-L-valyl-N-[(2S)-1-carboxy-4-fluoro-3-oxo-2-butanyl]-L-alaninamide
- L-alaninamide, N-[(phenylmethoxy)carbonyl]-L-valyl-N-[(1S)-1-(carboxymethyl)-3-fluoro-2-oxopropyl]-
- CCG-269266
- Z-VAD(OH)-FMK (Caspase Inhibitor VI).cd
- N-benzyloxycarbonyl-Val-Ala-Asp fluoromethyl ketone
- HY-16658B
- benzyloxycarbonyl-Val-Ala-Asp fluoromethyl ketone
- PD193783
- Z-Val-Ala-Asp fluoromethylketone
- AT26054
- N-benzyloxycarbonyl-Val-Ala-Asp fluoromethylketone
- Cbz-Val-Ala-Asp-fluoromethyl ketone
- SCHEMBL17494194
- 161401-82-7
- Z-Val-Ala-Asp Fluoromethyl ketone
- (5S,8S,11S)-11-(2-Fluoroacetyl)-5-isopropyl-8-methyl-3,6,9-trioxo-1-phenyl-2-oxa-4,7,10-triazatridecan-13-oic acid
- s8102
- CS-0015633
- Z-Val-Ala-Asp-fluoromethyl ketone
- CHEMBL205821
- Z-Val-Ala-Asp fluoromethyl ketone, powder, >=90% (TLC)
- benzyloxycarbonyl-Val-Ala-Asp-fluoromethyl ketone
- benzyloxycarbonyl-Val-Ala-Asp-CH2F
- (3S)-3-[(2S)-2-[(2S)-2-{[(benzyloxy)carbonyl]amino}-3-methylbutanamido]propanamido]-5-fluoro-4-oxopentanoic acid
- N-[(benzyloxy)carbonyl]-l-valyl-N-[(1s)-1-(carboxymethyl)-3-fluoro-2-oxopropyl]-l-alaninamide
- DB-221497
-
- MDL: MFCD03452883
- Inchi: 1S/C21H28FN3O7/c1-12(2)18(25-21(31)32-11-14-7-5-4-6-8-14)20(30)23-13(3)19(29)24-15(9-17(27)28)16(26)10-22/h4-8,12-13,15,18H,9-11H2,1-3H3,(H,23,30)(H,24,29)(H,25,31)(H,27,28)/t13-,15-,18-/m0/s1
- InChI Key: SUUHZYLYARUNIA-YEWWUXTCSA-N
- SMILES: FCC([C@H](CC(=O)O)N([H])C([C@H](C)N([H])C([C@H](C(C)C)N([H])C(=O)OCC1C=CC=CC=1)=O)=O)=O
Computed Properties
- Exact Mass: 453.19124
- Monoisotopic Mass: 453.191
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 32
- Rotatable Bond Count: 16
- Complexity: 680
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 151A^2
- XLogP3: 1.6
Experimental Properties
- Density: 1.260±0.06 g/cm3(Predicted)
- Boiling Point: 758.0±60.0 °C(Predicted)
- Flash Point: 412.2°C
- Refractive Index: 1.525
- PSA: 150.9
- pka: 3.91±0.19(Predicted)
Z-VAD-FMK Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:-20C
Z-VAD-FMK Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci74620-500ug |
Z-VAD(OH)-FMK |
161401-82-7 | 98% | 500ug |
¥891.00 | 2022-04-26 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X36535-1mg |
Z-VAD-FMK |
161401-82-7 | 98% | 1mg |
¥506.0 | 2024-07-16 | |
SHANG HAI TAO SHU Biotechnology Co., Ltd. | T7020-2 mg |
Z-VAD(OH)-FMK |
161401-82-7 | 99.44% | 2mg |
¥1280.00 | 2022-04-26 | |
DC Chemicals | DC8639-250 mg |
Z-VAD(OH)-FMK |
161401-82-7 | >99% | 250mg |
$3200.0 | 2022-02-28 | |
SHANG HAI TAO SHU Biotechnology Co., Ltd. | T7020-1 mg |
Z-VAD(OH)-FMK |
161401-82-7 | 99.44% | 1mg |
¥704.00 | 2022-04-26 | |
Ambeed | A834991-5mg |
(5S,8S,11S)-11-(2-Fluoroacetyl)-5-isopropyl-8-methyl-3,6,9-trioxo-1-phenyl-2-oxa-4,7,10-triazatridecan-13-oic acid |
161401-82-7 | 98% | 5mg |
$237.0 | 2025-02-19 | |
MedChemExpress | HY-16658B-10mM*1mLinDMSO |
Z-VAD-FMK |
161401-82-7 | 99.44% | 10mM*1mLinDMSO |
¥3393 | 2023-07-25 | |
MedChemExpress | HY-16658B-10mg |
Z-VAD-FMK |
161401-82-7 | 99.78% | 10mg |
¥5270 | 2024-07-19 | |
Ambeed | A834991-1mg |
(5S,8S,11S)-11-(2-Fluoroacetyl)-5-isopropyl-8-methyl-3,6,9-trioxo-1-phenyl-2-oxa-4,7,10-triazatridecan-13-oic acid |
161401-82-7 | 98% | 1mg |
$80.0 | 2025-02-19 | |
MedChemExpress | HY-16658B-5mg |
Z-VAD-FMK |
161401-82-7 | 99.78% | 5mg |
¥3085 | 2024-07-19 |
Z-VAD-FMK Related Literature
-
Bao-rang Li,De-long Zhang,Nai-qiang Zhang,Jing-tao Li CrystEngComm, 2015,17, 3426-3432
-
Esther Quintanilla,Fabio di Lena,Peter Chen Chem. Commun., 2006, 4309-4311
-
3. Characterization of DcsC, a PLP-independent racemase involved in the biosynthesis of d-cycloserine†David Dietrich,Marco J. van Belkum,John C. Vederas Org. Biomol. Chem., 2012,10, 2248-2254
-
Régis Boehringer,Philippe Geoffroy,Michel Miesch Org. Biomol. Chem., 2015,13, 6940-6943
-
Sumon Sarkar,Kelvin Pak Shing Cheung,Vladimir Gevorgyan Chem. Sci., 2020,11, 12974-12993
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Recommended suppliers
atkchemica
(CAS:161401-82-7)Z-VAD-FMK

Purity:95%+
Quantity:1g/5g/10g/100g
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Amadis Chemical Company Limited
(CAS:161401-82-7)Z-VAD-FMK

Purity:99%/99%/99%/99%/99%
Quantity:5mg/10mg/25mg/50mg/100mg
Price ($):210.0/356.0/602.0/903.0/1354.0